molecular formula C8H10N4O4S B2462066 [(7-Hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetic acid hydrate CAS No. 1609406-34-9; 67740-23-2

[(7-Hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetic acid hydrate

Cat. No. B2462066
M. Wt: 258.25
InChI Key: CAHISZQDXYVXCP-UHFFFAOYSA-N
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Description

[(7-Hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetic acid hydrate is a useful research compound. Its molecular formula is C8H10N4O4S and its molecular weight is 258.25. The purity is usually 95%.
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properties

CAS RN

1609406-34-9; 67740-23-2

Product Name

[(7-Hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetic acid hydrate

Molecular Formula

C8H10N4O4S

Molecular Weight

258.25

IUPAC Name

2-[(5-methyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)sulfanyl]acetic acid;hydrate

InChI

InChI=1S/C8H8N4O3S.H2O/c1-4-2-5(13)12-7(9-4)10-8(11-12)16-3-6(14)15;/h2H,3H2,1H3,(H,14,15)(H,9,10,11);1H2

InChI Key

CAHISZQDXYVXCP-UHFFFAOYSA-N

SMILES

CC1=CC(=O)N2C(=N1)N=C(N2)SCC(=O)O.O

solubility

not available

Origin of Product

United States

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